Cas no 950676-21-8 (Chlorocyclinone B)

• Product Name: Chlorocyclinone B
• CAS No: 950676-21-8
• MF: C₂₆H₂₁ClO₉
• MW: 512.892547369003
• CID: 2006486
• Update Time: 2025-03-10

Chlorocyclinone B Chemical and Physical Properties

Names and Identifiers

• Chlorocyclinone B
• CHEMBL254814
• Methyl 9-[1-(acetyloxy)ethyl]-2-chloro-7,12-dihydro-6,8-dihydroxy-1-methoxy-3-methyl-7,12-dioxobenz[a]anthracene-10-carboxylate

• Inchi： 1S/C26H21ClO9/c1-9-6-12-7-15(29)19-20(17(12)25(34-4)21(9)27)22(30)13-8-14(26(33)35-5)16(10(2)36-11(3)28)23(31)18(13)24(19)32/h6-8,10,29,31H,1-5H3
• InChI Key： MFLXCCWOEBQIHW-UHFFFAOYSA-N
• SMILES： COC(C1C(C(OC(=O)C)C)=C(O)C2=C(C(C3C4C(=CC(=C(C=4OC)Cl)C)C=C(O)C=3C2=O)=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• XLogP3: 1.766

Experimental Properties

• Density: 1.464±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 738.1±60.0 °C(Predicted)
• pka: 4.58±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines